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Compound of Interest

Compound Name: 1-Methylcyclohexene

Cat. No.: B3418940 Get Quote

An In-depth Technical Guide to 1-Methylcyclohexene

This technical guide provides a comprehensive overview of 1-methylcyclohexene, a

significant cycloalkene in organic synthesis and various industrial applications. It is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical identity, physicochemical properties, spectroscopic data, and key experimental

protocols.

Chemical Identity and Nomenclature
1-Methylcyclohexene is a cyclic organic compound with a methyl group attached to one of the

carbons of the double bond.[1] Its chemical properties and reactivity are largely defined by the

presence of the endocyclic double bond and the methyl substituent.

CAS Number: 591-49-1[2][3]

Nomenclature:
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Type Name

IUPAC Name 1-methylcyclohexene[4][5]

Systematic IUPAC Name 1-methylcyclohex-1-ene[5][6]

Common Synonyms
1-Methyl-1-cyclohexene, 2,3,4,5-

Tetrahydrotoluene, α-Methylcyclohexene[6][7][8]

Molecular Formula C₇H₁₂[2][3][7]

SMILES CC1=CCCCC1[1][4]

InChI Key CTMHWPIWNRWQEG-UHFFFAOYSA-N[1][7]

Physicochemical Properties
1-Methylcyclohexene is a colorless, volatile, and highly flammable liquid with a characteristic

aromatic hydrocarbon-like odor.[7] It is miscible with many nonpolar solvents like benzene,

ether, and cyclohexane but has limited solubility in water.[7][9]

Property Value

Molecular Weight 96.17 g/mol [3][7]

Melting Point -119.4 °C to -120.4 °C[1][7]

Boiling Point 110-111 °C[1][7][10]

Density 0.811 g/mL at 20 °C[1][7][10]

Refractive Index (n²⁰/D) 1.45[7][9]

Vapor Pressure
27.4 mmHg at 20.2 °C; 36.4 mmHg at 25.0

°C[7][9]

Water Solubility 52 mg/kg at 25 °C[7][9]

Flash Point -3 °C (25 °F)[7][9]

Henry's Law Constant 8.86 x 10⁻² atm·m³/mol at 25 °C[7][9]
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Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1-
methylcyclohexene.

3.1. Infrared (IR) Spectroscopy

The IR spectrum of 1-methylcyclohexene in the gas phase displays characteristic peaks for

alkenes.[10]

Wavenumber (cm⁻¹) Assignment

3020–3080 Alkene C-H stretching vibrations[10]

1640–1680 C=C stretching vibration[10]

700–1000
Out-of-plane bending of vinylic protons (strong

absorption)[10]

3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are essential for confirming the structure of 1-methylcyclohexene.[10]

¹H NMR (400 MHz, CDCl₃):

Chemical Shift (δ) Multiplicity Assignment

5.37–5.40 ppm Multiplet Vinylic proton[10]

1.65 ppm Singlet Methyl protons[10]

1.45–2.15 ppm Multiplet Cyclohexyl protons[10]

¹³C NMR (CDCl₃):
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Chemical Shift (δ) Assignment

124.5 ppm sp² carbons (C1, C2)[10]

20-50 ppm sp³ carbons

Experimental Protocols
Several well-established methods are used for the synthesis of 1-methylcyclohexene. Below

are detailed protocols for three common synthetic routes.

4.1. Synthesis via Acid-Catalyzed Dehydration of 1-Methylcyclohexanol (E1 Elimination)

This is a classic E1 elimination reaction where an alcohol is dehydrated using a strong acid

catalyst.[11]

Experimental Procedure:[11]

To a 250 mL round-bottom flask, add 20 g of 1-methylcyclohexanol.

Under constant stirring, slowly add 5 mL of concentrated sulfuric acid dropwise.

Heat the mixture at 90 °C for 3 hours.

After cooling to room temperature, distill the product.

Analyze the purity of the collected distillate using Gas Chromatography (GC). A typical yield

is around 84% with a purity greater than 98%.

Safety Precaution: Always handle strong acids like concentrated sulfuric acid with appropriate

personal protective equipment (PPE), including gloves and safety goggles, and work in a well-

ventilated fume hood.
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Starting Material

Reagents & Conditions

Intermediate Product

1-Methylcyclohexanol CarbocationProtonation & Loss of H₂O

H2SO4

Heat

1-MethylcyclohexeneDeprotonation

Click to download full resolution via product page

Caption: E1 Dehydration of 1-Methylcyclohexanol.

4.2. Synthesis via Base-Induced Elimination from 1-Methylcyclohexyl Bromide (E2 Reaction)

This method involves an E2 mechanism where a strong base promotes the elimination of HBr.

[11]

Experimental Procedure:[11]

Dissolve 15 g of 1-methylcyclohexyl bromide in 100 mL of dry ethanol in a suitable flask.

Add 2.5 g of sodium ethoxide (EtONa) to the solution.

Reflux the mixture for 2 hours.

After cooling, filter the solution to remove any precipitated sodium salts.

Perform vacuum distillation on the filtrate to isolate the product. The expected yield is

approximately 82%.

Confirm the product identity using Gas Chromatography-Mass Spectrometry (GC/MS).

4.3. Synthesis from Cyclohexanone via Grignard Reaction and Dehydration
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This two-step synthesis involves the formation of 1-methylcyclohexanol from cyclohexanone,

followed by dehydration.[12]

Experimental Procedure:[12]

Step 1: Grignard Reaction. Prepare a 3M solution of methylmagnesium chloride in

tetrahydrofuran (THF). In a separate flask under a nitrogen atmosphere and cooled to -10

°C, add 9.8 g (0.1 mol) of cyclohexanone dissolved in 35 mL of THF. Slowly add 45 mL of the

methylmagnesium chloride solution, ensuring the temperature does not exceed 0 °C. After

30 minutes, quench the reaction with 2M hydrochloric acid until the pH is 3-4. Extract the

product with ethyl acetate, wash with saturated brine, and dry over anhydrous sodium

sulfate.

Step 2: Dehydration. Filter the dried organic layer and add 50 mL of 1,2-dichloroethane and

0.6 g of p-toluenesulfonic acid. Heat the mixture to reflux to dehydrate the alcohol. The

resulting solution contains 1-methylcyclohexene, which can be used directly for subsequent

reactions or purified by distillation. The reported yield for this two-step process is 92%.

Key Chemical Reactions
1-Methylcyclohexene undergoes several characteristic reactions of alkenes, often with

notable regioselectivity and stereoselectivity due to the methyl substituent.

5.1. Electrophilic Addition of HBr

The addition of hydrogen bromide (HBr) to 1-methylcyclohexene can yield two different

products depending on the reaction conditions, illustrating Markovnikov's and anti-

Markovnikov's rules.[13]
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Markovnikov Addition Anti-Markovnikov Addition

1-Methylcyclohexene

Ionic HBr HBr, Peroxides

1-bromo-1-methylcyclohexane 1-bromo-2-methylcyclohexane

Click to download full resolution via product page

Caption: Regioselectivity in HBr Addition.

5.2. Hydroboration-Oxidation

This two-step reaction converts 1-methylcyclohexene into an alcohol with anti-Markovnikov

regioselectivity.[14]

1-Methylcyclohexene Trialkylborane1. B₂H₆ (Hydroboration) trans-2-Methylcyclohexanol2. H₂O₂, NaOH (Oxidation)

Click to download full resolution via product page

Caption: Hydroboration-Oxidation of 1-Methylcyclohexene.

5.3. Other Reactions

Hydrosilylation: The reaction with chloro(methyl)silanes can produce multiple products, with

the regioselectivity and stereoselectivity depending on the number of chlorine atoms in the

silane.[1]

Oxidation: Catalyzed by cytochrome P450, 1-methylcyclohexene can yield a mixture of

hydroxylation and epoxidation products.[1]
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Bromination: It undergoes electrophilic addition with bromine to form dibromides.[10] When

methanol is used as a solvent, the reaction proceeds through a cyclic bromonium ion

intermediate, which is then attacked by methanol to form two diastereomeric bromomethoxy

products.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3418940#1-methylcyclohexene-cas-number-and-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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